Cas no 132388-52-4 (trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propyl]silane)

• Product Name: trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propyl]silane
• CAS No: 132388-52-4
• MF: C₁₅H₃₄O₈Si
• MW: 370.511167049408
• MDL: MFCD31720247
• CID: 1230719
• PubChem ID: 92036887
• Update Time: 2025-10-31

trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propyl]silane Chemical and Physical Properties

Names and Identifiers

• trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propyl]silane
• 2,7,10,13,16,19-hexaoxa-3-silaeicosane, 3,3-dimethoxy-
• 3,3-Dimethoxy-2,7,10,13,16,19-hexaoxa-3-silaicosane
• LogP
• 132388-52-4
• DTXSID301216922
• 3,3-Dimethoxy-2,7,10,13,16,19-hexaoxa-3-silaeicosane
• MFCD31720247

• MDL： MFCD31720247
• Inchi： 1S/C15H34O8Si/c1-16-7-8-21-11-12-23-14-13-22-10-9-20-6-5-15-24(17-2,18-3)19-4/h5-15H2,1-4H3
• InChI Key： LPHJYFXEWWVKIC-UHFFFAOYSA-N
• SMILES： [Si](CCCOCCOCCOCCOCCOC)(OC)(OC)OC

Computed Properties

• Exact Mass: 370.20232
• Monoisotopic Mass: 370.20229457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.84

Additional information on trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propyl]silane

Professional Introduction to Trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propyl]silane (CAS No. 132388-52-4)

Trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propyl]silane, a compound with the CAS number 132388-52-4, is a highly specialized organosilicon compound that has garnered significant attention in the field of materials science and pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of its chemical properties, applications, and the latest research findings that highlight its potential in various industrial and scientific domains.

The molecular structure of Trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propyl]silane is characterized by a long alkyl chain terminated with three methoxy groups, which contributes to its unique reactivity and functionality. The presence of multiple ethylene oxide units in the side chain enhances its solubility in polar solvents, making it a versatile intermediate in organic synthesis. This compound belongs to the class of silanes, which are widely used as coupling agents, surface modifiers, and precursors for the synthesis of more complex silicon-based materials.

In recent years, the applications of organosilicon compounds have expanded significantly, particularly in the development of advanced materials and pharmaceuticals. One of the most notable uses of Trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propyl]silane is as a crosslinking agent in polymer chemistry. Its ability to form stable silicon-oxygen bonds with hydroxyl groups in polymers makes it an excellent candidate for enhancing the mechanical and thermal properties of synthetic materials. This has led to its incorporation into coatings, adhesives, and composite materials that require high performance under extreme conditions.

The pharmaceutical industry has also explored the potential of this compound in drug delivery systems. The methoxy and ethylene oxide groups present in its structure allow for interactions with biological molecules, making it a promising candidate for developing targeted drug delivery platforms. Recent studies have demonstrated its efficacy in forming stable nanoparticles that can encapsulate therapeutic agents and release them at specific sites within the body. This approach has shown particular promise in oncology, where precise delivery of chemotherapeutic agents can minimize side effects while maximizing efficacy.

Another area where Trimethoxy-[3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propyl]silane has found utility is in the field of nanotechnology. Its ability to self-assemble into ordered structures makes it an ideal candidate for creating functional nanomaterials. Researchers have utilized this compound to develop novel catalysts, sensors, and even components for electronic devices. The tunable surface properties of silicon-based materials derived from this silane have opened up new possibilities for applications in nanoelectronics and optoelectronics.

The environmental impact of using organosilicon compounds like Trimethoxy-[3-[2-[2-[2-(2-methxyethyoxy)etyoxy]etyoxy]propyl]silane is also a critical consideration. While these compounds offer numerous benefits in terms of performance and functionality, their environmental fate must be carefully evaluated. Recent research has focused on developing biodegradable silanes that can minimize ecological impact without compromising their utility. Advances in green chemistry have led to the development of more sustainable synthetic routes, which reduce waste and hazardous byproducts.

In conclusion, Trimeth oxy-[3-[2[ -[ 22( 22 -methox y et h ox y )et ho xy ]et ho xy ]prop y l ]si lan e (CAS No. 132388-52-4) is a multifunctional organosilicon compound with broad applications across multiple industries. Its unique chemical properties make it an invaluable tool in materials science, pharmaceuticals, and nanotechnology. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and development in these fields.